Cas no 62484-15-5 (7-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 7-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 62484-15-5
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11616875
• CID: 443254
• PubChem ID: 14859989
• Update Time: 2025-04-19

7-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methylquinazoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-Quinazolinedione, 7-methyl-
• 7-methyl-1H-quinazoline-2,4-dione
• 7-Methyl-1H-chinazolin-2,4-dion
• 7-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazoline
• 7-methyloquinazoline-2,4(1H,3H)-dione
• 7-methylquinazoline-2,4-(1H,3H)-dione
• 7-methylquinazoline-2,4-dione
• AK-79553
• ANW-68476
• CTK2B8960
• KB-250106
• SureCN184315
• Y6333
• 7-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CS-0361128
• DTXSID90564767
• OLOBNXMPLWWBAX-UHFFFAOYSA-N
• 7-Methyl-2,4(1H,3H)-quinazolinedione
• BS-11755
• 7-Methylquinazoline-2,4-diol
• AKOS006316089
• F14751
• 62484-15-5
• SCHEMBL184315
• 4-hydroxy-7-methyl-3H-quinazolin-2-one
• DB-359920

• MDL： MFCD11616875
• Inchi： 1S/C9H8N2O2/c1-5-2-3-6-7(4-5)10-9(13)11-8(6)12/h2-4H,1H3,(H2,10,11,12,13)
• InChI Key： OLOBNXMPLWWBAX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2NC(N1)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 320 ºC
• Solubility: Almost insoluble (0.083 g/l) (25 º C),
• PSA: 58.2